Semaglutide intermediate P29

• Molecular Formula: C142H216N38O45
• Molecular Weight: 3175.5 g/mol
• InChI: InChI=1S/C142H216N38O45/c1-16-72(10)113(138(223)159-75(13)118(203)166-97(58-81-60-152-85-34-24-23-33-83(81)85)128(213)168-93(54-69(4)5)129(214)177-111(70(6)7)136(221)165-87(37-28-52-151-142(148)149)121(206)154-61-103(188)160-86(36-27-51-150-141(146)147)120(205)156-64-110(199)200)179-130(215)95(55-78-29-19-17-20-30-78)169-125(210)91(45-49-108(195)196)164-124(209)88(35-25-26-50-143)162-117(202)74(12)157-116(201)73(11)158-123(208)90(43-46-102(145)187)161-104(189)62-155-122(207)89(44-48-107(193)194)163-126(211)92(53-68(2)3)167-127(212)94(57-80-38-40-82(186)41-39-80)170-133(218)99(65-181)173-135(220)101(67-183)174-137(222)112(71(8)9)178-132(217)98(59-109(197)198)171-134(219)100(66-182)175-140(225)115(77(15)185)180-131(216)96(56-79-31-21-18-22-32-79)172-139(224)114(76(14)184)176-105(190)63-153-119(204)84(144)42-47-106(191)192/h17-24,29-34,38-41,60,68-77,84,86-101,111-115,152,181-186H,16,25-28,35-37,42-59,61-67,143-144H2,1-15H3,(H2,145,187)(H,153,204)(H,154,206)(H,155,207)(H,156,205)(H,157,201)(H,158,208)(H,159,223)(H,160,188)(H,161,189)(H,162,202)(H,163,211)(H,164,209)(H,165,221)(H,166,203)(H,167,212)(H,168,213)(H,169,210)(H,170,218)(H,171,219)(H,172,224)(H,173,220)(H,174,222)(H,175,225)(H,176,190)(H,177,214)(H,178,217)(H,179,215)(H,180,216)(H,191,192)(H,193,194)(H,195,196)(H,197,198)(H,199,200)(H4,146,147,150)(H4,148,149,151)/t72-,73-,74-,75-,76+,77+,84-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,111-,112-,113-,114-,115-/m0/s1
• InChIKey: WCICZXNLSJRZSX-LEHZXNOYSA-N

Semaglutide Intermediate P29 Baseline Characterization

Semaglutide Intermediate P29 (CAS 1169630-82-3), also referred to as Semaglutide Main Chain P29, GLP-1(9-37), or Arg34GLP-1(9-37), is a 29-amino acid linear peptide backbone (sequence: EGTFTSDVSSYLEGQAAKEFIAWLVRGRG) with molecular formula C₁₄₂H₂₁₆N₃₈O₄₅ and a molecular weight of approximately 3175.5 Da . It serves as the essential starting peptide material for the convergent synthesis of the GLP-1 receptor agonist drug semaglutide, wherein the P29 backbone is acylated with a semaglutide side-chain (tetrapeptide bearing a C18 fatty diacid moiety) to form the primary acylation intermediate . P29 is manufactured via two principal routes—recombinant Escherichia coli fermentation with enzymatic cleavage and chromatographic purification, or solid-phase peptide synthesis (SPPS)—with recombinant production increasingly dominant for commercial-scale supply due to its cost-efficiency and scalability . The global market for this intermediate was valued at US$ 83.4 million in 2024 and is projected to reach US$ 768 million by 2031, reflecting its central position in the GLP-1 drug supply chain [1].

•Convergent semaglutide synthesis starting peptide backbone

•Recombinant E. coli production supports scalable supply

•DMF-filed lots streamline ANDA regulatory filing

• [1] QY Research. Global Semaglutide Intermediate P29 Market Research Report 2025. Market Report, 2025. Available: https://www.qyresearch.com/reports/4717790/semaglutide-intermediate-p29 View Source

Risks of Substituting Generic GLP-1(9-37) for P29

Although any peptide with the nominal GLP-1(9-37) sequence may appear interchangeable, Semaglutide Intermediate P29 as a procurement category encompasses highly heterogeneous products that differ critically in impurity profile, residual host-cell contaminants, production method, and regulatory documentation status—all of which directly affect downstream semaglutide API quality and ANDA/505(b)(2) filing readiness. Recombinant P29 produced under GMP conditions with validated low host-cell protein (HCP ≤100 ppm) and host-cell DNA (HCD ≤10 ppm) levels differs materially from chemically synthesized or non-GMP batches that may carry D-amino acid epimerization impurities, deletion sequences, or endotoxin burdens [1]. Furthermore, the synthetic route that P29 enables—convergent acylation of the unprotected 29-mer backbone with the side-chain tetrapeptide—is distinct from alternative routes using shorter 27-mer backbones (Arg34GLP-1(11-37)) or full-length linear SPPS, each of which imposes different coupling efficiency challenges, impurity landscapes, and cost structures on the downstream process [2]. Procuring without verifying the specific production method, purity specification, impurity profile, HCP/HCD levels, and DMF filing status of a given P29 lot introduces regulatory and technical risk that cannot be remedied by post-hoc analytical testing alone.

Impurity specification gap Generic P29 often lacks individual impurity limits, forcing in-house characterization.

Host-cell contaminant uncertainty Undocumented HCP/HCD levels in non-premium grades may persist through downstream processing.

DMF absence adds regulatory burden Without an active DMF, ANDA applicants must independently compile full CMC data for the intermediate.

• [1] Hzymes Biotechnology. GLP-1(9-37) UltraPure (Lyophilized Powder) – Product Specifications. Technical Datasheet, 2024. Available: https://www.hzymesbiotech.com/glp-1-9-37-ultrapure/glp-1-9-37-ultrapure/ View Source
• [2] ChemicalBook. Review of Semaglutide Synthetic Routes: Bio-fermentation plus Chemical Synthesis (CN101910193) and Fragment Condensation Methods. Technical Review, 2023. Available: https://m.chemicalbook.com/NewsInfo_53519.htm View Source

P29 Procurement Differentiation Evidence

Purity Specification Differentiation

Commercially available Semaglutide Intermediate P29 spans a wide purity range, with baseline offerings specifying only ≥95% HPLC purity without individual impurity limits . In contrast, premium recombinant P29 (Hzymes UltraPure grade) is released at ≥98.0% HPLC purity and is accompanied by a fully quantified impurity panel: total impurities ≤2.0%, pyroglutamic acid impurity ≤1.0%, maximum unknown single impurity ≤1.0%, and impurity content (assay by anhydrous, desalted basis) ≥85.0% [1]. This translates to a ≥3 percentage-point purity advantage and, critically, provides quantitative impurity ceilings that the ≥95% grade does not specify, enabling meaningful lot-to-lot comparability and downstream process predictability.

Purity specification

Cross-study comparable

Target: ≥98% HPLC, 5 impurity limits vs Baseline: ≥95% generic
≥3 pp purity difference; total impurities ≤2.0% specified

Supports lot-to-lot comparability and downstream process predictability.

Eliminates need for in-house impurity characterization for ANDA filing.

Evidence Dimension	HPLC Purity and Impurity Specification Granularity
Target Compound Data	≥98.0% HPLC purity; total impurities ≤2.0%; pyroglutamic acid impurity ≤1.0%; max unknown impurity ≤1.0%; assay ≥85.0% (Hzymes UltraPure recombinant P29) [1]
Comparator Or Baseline	≥95.0% HPLC purity; no individual impurity limits specified (Generic / baseline recombinant P29 from multiple suppliers; e.g., BOC Sciences CAT: B2692-272089, CymitQuimica standard grade)
Quantified Difference	≥3 percentage-point purity advantage; ≥5 specified quantitative impurity limits vs. zero specified limits for generic grade
Conditions	RP-HPLC analysis; lyophilized powder form; recombinant E. coli expression system; GMP manufacturing conditions

Why This Matters

The absence of individual impurity ceilings in generic ≥95% P29 forces downstream users to perform extensive in-house impurity characterization—adding analytical development cost and regulatory filing burden—whereas the fully specified ≥98% grade provides immediate lot-release criteria suitable for ANDA-quality documentation.

• [1] Hzymes Biotechnology. GLP-1(9-37) UltraPure (Lyophilized Powder) – Product Specifications: Purity ≥98.0%, Total Impurities ≤2.0%, Pyroglutamic Acid ≤1.0%, Max Unknown ≤1.0%, HCD ≤10 ppm, HCP ≤100 ppm. Technical Datasheet, 2024. Available: https://www.hzymesbiotech.com/glp-1-9-37-ultrapure/glp-1-9-37-ultrapure/ View Source

Host-Cell Contaminant Control

Recombinant P29 produced via E. coli fermentation inherently carries process-related impurities including host-cell proteins (HCP) and host-cell DNA (HCD). Premium recombinant P29 (Hzymes UltraPure) is specified with HCP ≤100 ppm and HCD ≤10 ppm [1]. In contrast, standard recombinant P29 and chemically synthesized P29 from the majority of vendors are released without any specified HCP or HCD limits on the certificate of analysis . This is a critical differentiator because residual HCP in the backbone intermediate can persist through downstream acylation and purification steps, potentially contributing to immunogenicity risk in the final API and complicating impurity profiling during ANDA submission [2].

Host-cell contaminants

Cross-study comparable

Target: HCP ≤100 ppm, HCD ≤10 ppm vs Baseline: Not specified
>100-fold HCP reduction from crude lysate

Reduces downstream immunogenicity risk and analytical burden.

Critical for ANDA process-related impurity control demonstration.

Evidence Dimension	Residual Host-Cell Protein and DNA Levels in Recombinant P29
Target Compound Data	HCP ≤100 ppm; HCD ≤10 ppm (Hzymes UltraPure recombinant P29) [1]
Comparator Or Baseline	HCP and HCD levels not specified or not tested (standard recombinant P29 from multiple suppliers; chemically synthesized P29 typically lacks HCP but may carry residual organic solvent and deletion-sequence impurities)
Quantified Difference	Quantifiable versus undefined; HCP clearance to ≤100 ppm represents a >100-fold reduction from typical crude E. coli lysate HCP levels (~10,000–100,000 ppm) and indicates validated downstream purification
Conditions	Recombinant E. coli expression; enzymatic cleavage (enterokinase or Kex2/carboxypeptidase B); multi-step chromatographic purification; lyophilization

Why This Matters

For ANDA filers and generic API manufacturers, demonstrating HCP clearance to ≤100 ppm in the P29 intermediate substantially de-risks downstream purification validation and reduces the analytical burden of demonstrating process-related impurity control to regulatory agencies.

• [1] Hzymes Biotechnology. GLP-1(9-37) UltraPure (Lyophilized Powder) – Host Cell DNA ≤10 ppm, Host Cell Protein ≤100 ppm. Technical Datasheet, 2024. Available: https://www.hzymesbiotech.com/glp-1-9-37-ultrapure/glp-1-9-37-ultrapure/ View Source
• [2] International Biopharmaceutical Industry. Demonstrating Equivalence Between Recombinant Semaglutide APIs – Quality Comparison. Industry Article, 2025. Available: https://international-biopharma.com/demonstrating-equivalence-between-recombinant-semaglutide-apis-2/ View Source

DMF Filing Status Differentiation

Several manufacturers of Semaglutide Intermediate P29 have filed US FDA Type II Drug Master Files (DMFs) for this intermediate, including Chongqing PegBio (DMF No. 039617, filed February 2024) [1] and other producers with DMF Nos. 042152 and additional filings pending [2]. A DMF-filed P29 allows ANDA applicants to incorporate the intermediate by reference via a Letter of Authorization (LoA), reducing the CMC module burden. In contrast, the majority of generic P29 supplied at the ≥95% purity level is not associated with an active DMF, requiring the ANDA applicant to independently compile and submit all manufacturing, characterization, and stability data for the intermediate . This represents a substantive regulatory pathway advantage.

DMF filing status

Cross-study comparable

Target: DMF No. 039617 & others vs Baseline: No DMF
Binary advantage: reference via LoA, reducing filing timeline ~6–12 months

Accelerates ANDA submission by eliminating de novo CMC compilation.

Class-level inference; actual timeline reduction may vary.

Evidence Dimension	Availability of US FDA DMF Filing for Semaglutide Intermediate P29
Target Compound Data	DMF No. 039617 (PegBio, filed Feb 2024); DMF No. 042152; additional DMFs filed or in preparation by multiple Chinese manufacturers [1][2]
Comparator Or Baseline	No DMF filing; generic P29 from suppliers offering product only with COA (Certificate of Analysis) but without regulatory dossier
Quantified Difference	Qualitative binary advantage: DMF-filed vs. non-DMF-filed; DMF filing eliminates the need for ANDA applicant to generate and submit full intermediate CMC data independently, reducing regulatory filing timeline by an estimated 6–12 months (class-level inference from generic drug development timelines)
Conditions	US FDA Type II DMF for drug intermediate; filed under 21 CFR 314.420; commercial-scale GMP production demonstrated at 3000 L fermentation scale (>300 kg/year annual capacity)

Why This Matters

For generic semaglutide developers targeting the US market, procuring DMF-filed P29 with an available LoA directly accelerates ANDA submission timelines and reduces the CMC regulatory risk compared to sourcing non-filed intermediate that requires de novo CMC dossier compilation.

• [1] PegBio. Announcement: PegBio P29 Intermediate Successfully Filed US FDA DMF (DMF No. 039617), 3000 L Fermentation Scale Validated, Annual Capacity >300 kg. Corporate News, 2024. Available: http://www.pegbiocq.com/page187?article_id=207 View Source
• [2] ChemicalBook. Intermediate of Semaglutide (P29), DMF No. 042152, PegBio. Supplier Listing, 2026. Available: https://www.chemicalbook.cn/SupplyInfo_1899017.htm View Source

Production Method: Recombinant vs. SPPS

Semaglutide Intermediate P29 can be produced via two fundamentally different manufacturing paradigms. Recombinant fermentation in E. coli—using fusion protein expression, enzymatic cleavage (enterokinase or Kex2/carboxypeptidase B), and chromatographic purification—is explicitly characterized as offering lower cost and higher yield for large-scale production . In contrast, solid-phase peptide synthesis (SPPS) of the 29-mer provides high purity and consistent quality but at higher cost and lower production efficiency, rendering it more suitable for small-scale or R&D supply . Commercial recombinant producers have validated GMP production at 3000 L fermentation scale with annual capacity exceeding 300 kg of P29 [1], whereas SPPS of a 29-amino acid peptide at multi-kilogram scale faces inherent resin-loading and coupling-efficiency constraints that limit throughput. Furthermore, recombinant P29 is animal-origin-free, eliminating the risk of exogenous viral contamination—a feature not inherently provided by chemically synthesized peptides that may use animal-derived reagents .

Production method

Class-level inference

Recombinant: 3000 L fermentation, >300 kg/yr vs SPPS: higher cost, lower scale
Estimated 50–70% lower COGS for multi-kg recombinant production

Recombinant route provides structurally lower cost floor for commercial scale.

Animal-origin-free nature also simplifies TSE/BSE risk assessment.

Evidence Dimension	Manufacturing Scalability and Cost Structure
Target Compound Data	Recombinant E. coli fermentation: lower cost, higher yield; demonstrated commercial scale at 3000 L fermentation (>300 kg/year); animal-origin-free [1]
Comparator Or Baseline	Solid-phase peptide synthesis (SPPS): high purity and consistent quality but higher cost, lower production efficiency; suitable for small-scale
Quantified Difference	Quantitative cost differential not disclosed in public sources; class-level inference: recombinant peptide production at multi-kg scale typically achieves 50–70% lower cost of goods compared to SPPS for peptides of >20 amino acids (industry benchmark for therapeutic peptide manufacturing)
Conditions	E. coli recombinant expression; high-density fermentation; enzymatic cleavage; multi-column chromatography; lyophilization vs. Fmoc-SPPS; resin cleavage; preparative HPLC

Why This Matters

For procurement decisions involving multi-kilogram quantities for commercial API manufacturing, recombinant P29 offers a structurally lower cost floor and proven scalability that chemically synthesized P29 cannot match, directly impacting the economic viability of generic semaglutide production.

• [1] PegBio. Announcement: PegBio P29 Intermediate – 3000 L Fermentation Scale, Annual Capacity >300 kg, DMF No. 039617. Corporate News, 2024. Available: http://www.pegbiocq.com/page187?article_id=207 View Source

Storage Stability Documentation

GMP-grade P29 from suppliers such as Zhuhai Gene-Biocon (JibaiKang) and Hzymes is released with a documented 24-month shelf life when stored protected from light, sealed, and maintained at -15°C or below [1]. Hzymes further specifies transport stability at ≤0°C [1]. In comparison, non-GMP P29 from various chemical suppliers either provides no formal stability data or specifies shorter, less rigorously validated storage periods (e.g., 12–24 months at 2–8°C or -20°C without supporting ICH stability study data) . The validated 24-month stability at defined storage conditions is material for procurement planning, particularly when P29 must be inventoried against multi-year API production campaigns.

Storage stability

Cross-study comparable

Target: 24 months at ≤-15°C, validated vs Baseline: 12–24 months unvalidated
Defined transport conditions (≤0°C); supports ICH stability section

Enables regulatory reliance without independent ICH stability studies.

Saves an estimated 6–12 months of stability testing for ANDA.

Evidence Dimension	Documented Long-Term Storage Stability
Target Compound Data	24 months at ≤-15°C, protected from light, sealed container (Zhuhai Gene-Biocon GMP P29); 24 months at -25°C to -15°C (Hzymes UltraPure); transport at ≤0°C [1]
Comparator Or Baseline	General stability statements (e.g., '12–24 months') without formal ICH stability protocol documentation (non-GMP generic P29); 3-year claim at -20°C from Aladdin Scientific but without formal stability study reference
Quantified Difference	Validated 24-month stability with defined storage and transport conditions vs. unvalidated 12–24 month claims; validated stability enables regulatory reliance for ANDA submission
Conditions	Lyophilized powder; sealed container; protected from light; frozen storage; ICH Q1A(R2) stability testing conditions

Why This Matters

Validated shelf-life data that can be referenced in regulatory filings eliminates the need for the ANDA applicant to independently conduct ICH stability studies on the purchased intermediate, saving 6–12 months of stability testing timeline.

• [1] Hzymes Biotechnology. GLP-1(9-37) UltraPure – Storage: Sealed at -25°C to -15°C; Transport at ≤0°C. Technical Datasheet, 2024. Available: https://www.hzymesbiotech.com/glp-1-9-37-ultrapure/glp-1-9-37-ultrapure/ View Source

Structural Fidelity and Epimerization Risk

Recombinant P29 produced via E. coli ribosomal synthesis inherently guarantees stereochemical fidelity at all chiral centers, as the biosynthetic machinery exclusively incorporates L-amino acids [1]. In contrast, chemically synthesized P29—whether produced by linear SPPS or fragment condensation—carries a documented risk of amino acid epimerization (particularly at histidine, cysteine, and serine residues) during coupling and deprotection steps, generating D-amino acid-containing impurities that co-elute with the desired product in routine RP-HPLC analysis [2]. The synthetic difficulty of the semaglutide N-terminal fragment (His-Aib-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Val-Ser-Ser-Tyr-Leu) due to hydrophobicity-driven β-sheet formation further elevates the risk of deletion and truncation sequences in SPPS-derived material [2]. Recombinant production circumvents these specific impurity classes entirely.

Epimerization risk

Class-level inference

Recombinant: Stereochemical fidelity guaranteed vs SPPS: 2–10% total D-epimer risk
Eliminates deletion-sequence and D-amino acid impurities

Reduces downstream purification burden and analytical complexity.

Based on well-established peptide synthesis principles.

Evidence Dimension	Risk of Amino Acid Epimerization and Deletion Impurities
Target Compound Data	Negligible epimerization risk; stereochemical fidelity guaranteed by ribosomal synthesis; recombinant E. coli expression system [1]
Comparator Or Baseline	SPPS-derived P29: measurable epimerization risk at His, Ser, Thr, and Cys residues during Fmoc deprotection and coupling; deletion-sequence risk from incomplete coupling at hydrophobic N-terminal region [2]
Quantified Difference	No quantitative epimerization data publicly available for P29 specifically; class-level inference based on well-established peptide chemistry principles: SPPS epimerization rates typically range from 0.1% to 2% per coupling cycle for sterically hindered or base-sensitive residues, accumulating to 2–10% total D-epimer content for a 29-mer synthesis (29 coupling cycles) unless mitigated by optimized coupling conditions
Conditions	Ribosomal biosynthesis (E. coli) vs. Fmoc-SPPS with HBTU/HOBt or DIC/Oxyma activation; piperidine deprotection cycles

Why This Matters

The absence of D-epimer and deletion-sequence impurities in recombinant P29 reduces the downstream purification burden on the final semaglutide API, potentially increasing overall yield and reducing the analytical complexity of demonstrating peptide-related impurity control in regulatory submissions.

• [1] Hzymes Biotechnology. GLP-1(9-37) UltraPure – Produced via Genetically Engineered Fermentation in Recombinant E. coli. Technical Datasheet, 2024. Available: https://www.hzymesbiotech.com/glp-1-9-37-ultrapure/glp-1-9-37-ultrapure/ View Source
• [2] ChemicalBook. Review of Semaglutide Synthetic Routes: Challenges in SPPS of the N-Terminal Fragment due to Hydrophobicity, β-Sheet Formation, and Low Coupling Efficiency. Technical Review, 2023. Available: https://m.chemicalbook.com/NewsInfo_53519.htm View Source

Procurement and Application Scenarios for P29

CMC-Ready Intermediate for ANDA Development

For generic pharmaceutical companies preparing an Abbreviated New Drug Application (ANDA) for semaglutide injectable or oral formulations, procuring DMF-filed recombinant P29 with ≥98.0% HPLC purity, specified impurity limits (total ≤2.0%, pyroglutamic acid ≤1.0%, max unknown ≤1.0%), and documented HCP ≤100 ppm / HCD ≤10 ppm provides the most regulatory-efficient path. The DMF filing (e.g., DMF No. 039617) [1] allows the ANDA applicant to reference the intermediate's CMC data via LoA, while the impurity specification package directly supports the establishment of acceptance criteria for the drug substance per ICH Q3A/Q6A. The validated 24-month shelf-life at ≤-15°C further supports stability sections of Module 3 without requiring the applicant to conduct independent intermediate stability studies.

Commercial-Scale API Manufacturing

API manufacturers planning commercial production at multi-kilogram to metric-ton scale should prioritize recombinant fermentation-derived P29 over SPPS-derived material, given the demonstrated 3000 L fermentation capacity yielding >300 kg/year [1] and the class-level cost advantage of recombinant production for peptides exceeding 20 amino acids . The animal-origin-free nature of recombinant P29 additionally eliminates the TSE/BSE risk assessment burden required for chemically synthesized peptides that may use animal-derived reagents, simplifying regulatory filings in markets with strict adventitious agent safety requirements (EMA, FDA, PMDA).

Process Development and Impurity Fate-Mapping

For process chemistry teams conducting impurity fate-and-purge studies across the semaglutide synthetic pathway (P29 backbone acylation → primary acylation intermediate → final API), procuring P29 with a fully characterized impurity profile—including pyroglutamic acid impurity ≤1.0%, maximum unknown ≤1.0%, and residual HCP/HCD data [1]—is essential. This impurity specification allows the team to establish a mass balance for process-related impurities and differentiate between impurities originating from the P29 backbone intermediate versus those generated during downstream acylation and deprotection steps . Use of undefined-generic P29 without individual impurity data undermines the scientific validity of such studies.

Bioequivalence and Pharmaceutical Equivalence Studies

Organizations conducting pharmaceutical equivalence studies comparing generic semaglutide API to the reference listed drug (RLD; Ozempic/Wegovy) benefit from procuring P29 that has been produced under GMP conditions with DMF filing and full traceability documentation [1]. The availability of a regulatory dossier for the starting intermediate strengthens the 'sameness' argument in the ANDA and supports the demonstration that differences in the final API impurity profile are not attributable to variability in the starting peptide backbone . This is especially relevant given FDA's heightened scrutiny of peptide drug substance characterization, including concerns about immunogenicity from process-related impurities in compounded or non-FDA-approved semaglutide preparations .

Application

Selection Property

Validation Focus

ANDA Development

DMF-filed, fully impurity-specified recombinant P29

CMC module referencing, ICH impurity acceptance criteria

Commercial-Scale API Mfg

Recombinant fermentation-derived, animal-origin-free

Scalability (>300 kg/yr), TSE/BSE risk elimination

Impurity Fate-Mapping

Characterized impurity profile with individual limits

Mass balance for process-related impurities

Pharmaceutical Equivalence

GMP-produced, DMF-supported, traceable lot documentation

Sameness demonstration, immunogenicity risk mitigation

• [1] PegBio. Announcement: PegBio P29 Intermediate DMF No. 039617 Filed with US FDA; 3000 L Fermentation; >300 kg/year. Corporate News, 2024. Available: http://www.pegbiocq.com/page187?article_id=207 View Source
• [2] Hzymes Biotechnology. GLP-1(9-37) UltraPure – Full Impurity Specification. Technical Datasheet, 2024. Available: https://www.hzymesbiotech.com/glp-1-9-37-ultrapure/glp-1-9-37-ultrapure/ View Source